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Compound of Interest

Compound Name: Blutron

Cat. No.: B1672290 Get Quote

An Important Note on "Blutron Compound"

Initial research indicates that a singular chemical entity referred to as "Blutron compound" for

research, scientific, and drug development purposes is not found in publicly available scientific

literature or safety databases. However, the trade name "Blutron" corresponds to an

agricultural herbicide. This guide will focus on the safety and handling guidelines for the

herbicide product "Blutron," which is a mixture of active ingredients. It is crucial to distinguish

this commercial product from a singular research compound.

Section 1: Compound Identification and Properties
The commercial product "Blutron" is an agricultural herbicide. The primary active ingredients in

this formulation are Isoproturon and Diflufenican.

Table 1: Physiochemical Properties of Active Ingredients

Property Isoproturon Diflufenican

Chemical Formula C₁₂H₁₈N₂O C₁₉H₁₁F₅N₂O₂

Molar Mass 206.28 g/mol 394.3 g/mol

Appearance White to off-white powder
Colourless to white crystalline

solid

Solubility in Water 70 mg/L at 20°C 0.05 mg/L at 25°C
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Section 2: Hazard Identification and Classification
The herbicide "Blutron" is classified as harmful and dangerous for the environment.

Table 2: Hazard Classification

Hazard Class Classification

Human Health
Xn: Harmful; R40: Limited evidence of a

carcinogenic effect.

Environment

N: Dangerous for the environment; R50/53: Very

toxic to aquatic organisms, may cause long-term

adverse effects in the aquatic environment.[1]

GHS Label Elements:

Pictograms: Harmful, Dangerous for the environment.[1]

Signal Word: Warning

Hazard Statements:

H351: Suspected of causing cancer.

H410: Very toxic to aquatic life with long lasting effects.

Section 3: Handling and Storage
Proper handling and storage are essential to minimize exposure and ensure safety.

Handling:

For professional use only.[1]

Avoid contact with skin and eyes.

Do not eat, drink, or smoke when using this product.[1]
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Remove contaminated clothing and protective equipment before meals and after work.[1]

Wash hands and exposed skin before meals and after work.[1]

Wash all protective clothing thoroughly after use.[1]

Storage:

Keep in original container.[1]

Store in a dry, cool, and safe place.[1]

Store in a locked, suitable store.[1]

Keep away from any source of ignition.[1]

Section 4: Personal Protective Equipment (PPE)
Appropriate PPE must be worn to prevent exposure.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification

Respiratory Protection
Wear respiratory protection if ventilation is

inadequate.

Eye/Face Protection
Tightly fitting safety goggles or face shield if

splashing hazard exists.[2][3]

Hand Protection Protective gloves.

Body Protection
Body protection must be chosen based on level

of activity and exposure.[2][3]

Section 5: First Aid Measures
In case of exposure, immediate first aid is critical.

Table 4: First Aid Procedures
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Exposure Route First Aid Measures

Inhalation

Remove to fresh air and keep at rest in a half-

upright position. Seek medical attention

immediately.[1]

Skin Contact

Remove all contaminated clothing. Wash skin

with soap and rinse with plenty of water. Seek

medical attention if irritation arises.[1]

Eye Contact

Immediately rinse with water. Holding eyes

open, continue rinsing for at least 15 minutes.

Remove contact lenses if possible. Seek

medical attention immediately.[1]

Ingestion

DO NOT INDUCE VOMITING. Seek medical

advice immediately and show the container or

label. Rinse mouth with plenty of water and offer

1 or 2 glasses of water to drink.[1]

Section 6: Experimental Protocols
As "Blutron" is a commercial herbicide, detailed experimental protocols for research and drug

development are not publicly available. The following represents a generalized workflow for

assessing the safety of a chemical compound.

Caption: A generalized workflow for chemical safety assessment.

Section 7: Signaling Pathways
Information on the specific signaling pathways affected by the "Blutron" herbicide mixture is

not available. The diagram below illustrates a general cellular response to a xenobiotic

compound.
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Caption: Generalized xenobiotic signaling pathway.

Section 8: Logical Relationships in Safety
Assessment
The assessment of a chemical's safety involves a logical progression from initial hazard

identification to risk management.
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Hazard Identification Is the substance hazardous?

Dose-Response Assessment What is the relationship between dose and effect?

Exposure Assessment What are the levels of exposure?

Risk Characterization What is the estimated incidence of the adverse effect?

Risk Management What actions are taken to mitigate risk?

Click to download full resolution via product page

Caption: Logical flow of chemical risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1672290#safety-and-handling-guidelines-for-blutron-
compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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